Cas no 2679950-01-5 (methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride)

• Product Name: methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride
• CAS No: 2679950-01-5
• MF: C₈H₁₄Cl₂N₂
• MW: 209.116159915924
• MDL: MFCD34186535
• CID: 5619386
• PubChem ID: 165943124
• Update Time: 2025-06-12

methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2679950-01-5
• methyl[(1R)-1-(pyridin-4-yl)ethyl]amine dihydrochloride
• EN300-28309153
• (R)-N-methyl-1-(pyridin-4-yl)ethan-1-amine dihydrochloride
• methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride

• MDL： MFCD34186535
• Inchi： 1S/C8H12N2.2ClH/c1-7(9-2)8-3-5-10-6-4-8;;/h3-7,9H,1-2H3;2*1H/t7-;;/m1../s1
• InChI Key： MOUVDOSWBGJREX-XCUBXKJBSA-N
• SMILES： Cl.Cl.N(C)[C@H](C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 208.0534038g/mol
• Monoisotopic Mass: 208.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride

Introduction to Methyl(1R)-1-(pyridin-4-yl)ethylamine Dihydrochloride (CAS No. 2679950-01-5)

Methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride, a compound with the chemical identifier CAS No. 2679950-01-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The molecular structure of this compound features a chiral center, which is critical for its pharmacological activity and selectivity.

The< strong>pyridin-4-yl moiety in the name of Methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride is a key pharmacophore that contributes to its interaction with biological targets. Pyridine derivatives are well-known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of this group in the molecular framework suggests that the compound may exhibit similar therapeutic effects, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (1R) configuration of Methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride underscores its stereochemical specificity, which is essential for achieving optimal pharmacological outcomes. This stereochemistry influences how the compound interacts with biological receptors, potentially leading to enhanced binding affinity and selectivity.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This salt form is commonly used in drug development to improve bioavailability and pharmacokinetic properties. The enhanced solubility of Methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride facilitates its administration via various routes, including oral and intravenous delivery.

Recent studies have highlighted the importance of targeting specific neural pathways in the treatment of neurological disorders. Methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride has shown potential in preclinical models as a modulator of neurotransmitter systems. Its ability to interact with receptors involved in mood regulation and cognitive function makes it a candidate for further exploration in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

The< strong>pharmacological profile of Methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride is influenced by its interaction with various enzymes and receptors. Preliminary research indicates that this compound may inhibit or activate specific enzymes involved in signal transduction pathways, leading to therapeutic effects. For instance, its interaction with monoamine oxidase (MAO) enzymes could contribute to its potential antidepressant activity.

The< strong>synthesis of Methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis, are employed to achieve the desired stereochemical configuration. These synthetic strategies are critical for producing pharmaceutical-grade material that meets regulatory standards.

In conclusion, Methyl(1R)-1-(pyridin-4-yl)ethylamine dihydrochloride represents a promising therapeutic agent with significant potential in the treatment of various diseases. Its unique molecular structure, characterized by a chiral center and a< strong>pyridin-4-yl moiety, contributes to its pharmacological activity and selectivity. Further research is warranted to fully elucidate its mechanism of action and therapeutic potential.